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Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

(R)-Norfluoxetine-d5 is a deuterated stable isotope-labeled internal standard used in the

quantitative analysis of norfluoxetine, the primary active metabolite of the antidepressant drug

fluoxetine. Its application is critical in therapeutic drug monitoring (TDM) to ensure patient

safety and optimize treatment efficacy. The use of a stable isotope-labeled internal standard is

the gold standard in quantitative mass spectrometry-based bioanalysis, as it helps to correct for

variability in sample preparation and matrix effects, thereby improving the accuracy and

precision of the results.[1][2][3][4]

Therapeutic drug monitoring of fluoxetine and its metabolite is essential due to the significant

interindividual variability in patient pharmacokinetics, potential drug-drug interactions, and the

need to maintain concentrations within the therapeutic window to avoid adverse effects or lack

of efficacy.[5][6] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly

sensitive and selective method for the simultaneous quantification of fluoxetine and

norfluoxetine in biological matrices.[6][7][8][9]

Quantitative Data Summary
The following tables summarize quantitative data from various validated LC-MS/MS methods

for the analysis of fluoxetine and norfluoxetine in human plasma. These methods commonly

employ a deuterated internal standard, such as (R)-Norfluoxetine-d5 or a related analogue

like Fluoxetine-d5.
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Table 1: Linearity and Sensitivity of LC-MS/MS Methods

Analyte Matrix
Linearity
Range (ng/mL)

LLOQ (ng/mL) Reference

Fluoxetine Human Plasma 0.05 - 20 0.05 [8]

Norfluoxetine Human Plasma 0.05 - 20 0.05 [8]

Fluoxetine Human Plasma 0.27 - 22 0.27 [7]

Norfluoxetine Human Plasma 0.27 - 22 0.27 [7]

Fluoxetine Human Plasma 10 - 800 10 [10]

Norfluoxetine Human Plasma 10 - 800 10 [10]

Fluoxetine
Dried Blood

Spots
10 - 750 10 [11]

Norfluoxetine
Dried Blood

Spots
10 - 750 10 [11]

Fluoxetine Human Plasma 8 - 200 8 [12]

Norfluoxetine Human Plasma 8 - 200 8 [12]

Table 2: Precision and Accuracy of LC-MS/MS Methods
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Analyte Matrix
Intra-assay
Precision
(%CV)

Inter-assay
Precision
(%CV)

Accuracy
(%Bias or
%Recovery)

Reference

Fluoxetine
Human

Plasma
< 15 < 15 < ± 15 [8]

Norfluoxetine
Human

Plasma
< 15 < 15 < ± 15 [8]

Fluoxetine
Dried Blood

Spots
3.13 - 9.61 Not Reported

97.98 -

110.44
[11]

Norfluoxetine
Dried Blood

Spots
3.54 - 7.99 Not Reported

100.25 -

105.8
[11]

Fluoxetine
Human

Plasma
1.7 - 6.7 1.9 - 10.2 88.4 - 112.2 [10]

Norfluoxetine
Human

Plasma
3.5 - 14.9 2.3 - 14.8 89.2 - 109.5 [10]

Experimental Protocols
The following is a representative protocol for the quantification of fluoxetine and norfluoxetine in

human plasma using LC-MS/MS with (R)-Norfluoxetine-d5 as an internal standard. This

protocol is a synthesis of methodologies reported in the literature.[7][8]

Materials and Reagents
Fluoxetine hydrochloride reference standard

Norfluoxetine hydrochloride reference standard

(R)-Norfluoxetine-d5 internal standard

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)
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Formic acid (LC-MS grade)

Ammonium formate

Water (deionized, 18 MΩ·cm)

Human plasma (drug-free)

Methyl tert-butyl ether (MTBE)

Instrumentation
Liquid chromatograph (e.g., Shimadzu, Waters)

Tandem mass spectrometer with an electrospray ionization (ESI) source (e.g., SCIEX,

Thermo Fisher)

Analytical column: C18 or Biphenyl column (e.g., Kinetex 2.6 µm Biphenyl, 100 x 2.1 mm)[9]

Standard Solution Preparation
Stock Solutions (1 mg/mL): Prepare individual stock solutions of fluoxetine, norfluoxetine,

and (R)-Norfluoxetine-d5 in methanol.

Working Solutions: Prepare serial dilutions of the fluoxetine and norfluoxetine stock solutions

in methanol:water (50:50, v/v) to create calibration standards and quality control (QC)

samples.

Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the (R)-Norfluoxetine-d5 stock

solution in methanol:water (50:50, v/v).

Sample Preparation (Supported Liquid Extraction)
To 100 µL of human plasma, add 10 µL of the internal standard working solution ((R)-
Norfluoxetine-d5).

Vortex briefly to mix.

Load the sample onto a supported liquid extraction (SLE) plate.
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Allow the sample to absorb for 5 minutes.

Add 1 mL of methyl tert-butyl ether (MTBE) and allow it to elute by gravity for 5 minutes.

Collect the eluate and evaporate to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of mobile phase A.

Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions
Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water

Mobile Phase B: 5 mM Ammonium Formate + 0.1% Formic Acid in Methanol/Acetonitrile

(50:50, v/v)

Flow Rate: 0.4 mL/min

Injection Volume: 2 µL

Column Temperature: 40°C

Gradient Elution:

0.00 min: 30% B

3.00 min: 50% B

5.00 min: 100% B

7.00 min: 100% B

7.10 min: 10% B

9.50 min: 10% B

Ionization Mode: Positive Electrospray Ionization (ESI+)
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Multiple Reaction Monitoring (MRM) Transitions:

Fluoxetine: m/z 310 → 44

Norfluoxetine: m/z 296 → 134

(R)-Norfluoxetine-d5: m/z 301 → 139 (example, exact mass may vary based on

deuteration pattern)

Data Analysis
Quantify fluoxetine and norfluoxetine by calculating the peak area ratio of the analyte to the

internal standard ((R)-Norfluoxetine-d5).

Construct a calibration curve by plotting the peak area ratios against the concentration of the

calibration standards.

Determine the concentrations of the unknown samples and QCs from the calibration curve

using a weighted (1/x²) linear regression.

Diagrams

Fluoxetine Norfluoxetine
(Active Metabolite)

N-demethylationCYP2D6, CYP2C19,
CYP3A4, CYP2C9

Click to download full resolution via product page

Caption: Metabolic pathway of Fluoxetine to Norfluoxetine.
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Sample Preparation

Analysis

Result

1. Plasma Sample Collection

2. Add (R)-Norfluoxetine-d5
Internal Standard

3. Supported Liquid Extraction (SLE)

4. Evaporation

5. Reconstitution

6. LC-MS/MS Analysis

7. Data Processing and
Quantification

8. Concentration Report

Click to download full resolution via product page

Caption: Experimental workflow for TDM of Fluoxetine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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